Cas no 652997-59-6 (Benzonitrile, 4-iodo-3-(phenylmethoxy)-)

• Product Name: Benzonitrile, 4-iodo-3-(phenylmethoxy)-
• CAS No: 652997-59-6
• MF: C₁₄H₁₀INO
• MW: 335.139775753021
• CID: 400790
• PubChem ID: 23076826
• Update Time: 2025-04-19

Benzonitrile, 4-iodo-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-iodo-3-(phenylmethoxy)-
• 4-iodo-3-phenylmethoxybenzonitrile
• SCHEMBL6072398
• DTXSID50630311
• 3-(Benzyloxy)-4-iodobenzonitrile
• 652997-59-6

• Inchi： 1S/C14H10INO/c15-13-7-6-12(9-16)8-14(13)17-10-11-4-2-1-3-5-11/h1-8H,10H2
• InChI Key： AKXYRAFKYJATOL-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C#N)C=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.9803
• Monoisotopic Mass: 334.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02